Cas no 74680-40-3 (2-Thiazolidinecarboxylicacid,2-methyl-,methylester(7CI,9CI))

• Product Name: 2-Thiazolidinecarboxylicacid,2-methyl-,methylester(7CI,9CI)
• CAS No: 74680-40-3
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 557000
• Update Time: 2023-03-29

2-Thiazolidinecarboxylicacid,2-methyl-,methylester(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinecarboxylicacid, 2-methyl-, methyl ester
• 2-Thiazolidinecarboxylicacid,2-methyl-,methylester(7CI,9CI)

• Inchi： 1S/C6H11NO2S/c1-6(5(8)9-2)7-3-4-10-6/h7H,3-4H2,1-2H3
• InChI Key： LDPISBPPJFKYQI-UHFFFAOYSA-N
• SMILES： S1CCNC1(C)C(OC)=O

Computed Properties

• Exact Mass: 161.051
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2